Cas no 199277-80-0 ((S)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole)

(S)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole is a chiral oxazoline derivative widely utilized as a ligand in asymmetric catalysis and metal coordination chemistry. Its rigid structure, featuring a tert-butyl group and a methyl-substituted pyridyl moiety, enhances steric and electronic control in enantioselective transformations. The compound is particularly valued for its ability to form stable complexes with transition metals, facilitating high selectivity in reactions such as hydrogenations, cross-couplings, and cyclopropanations. Its well-defined stereochemistry and robustness under varied reaction conditions make it a preferred choice for applications requiring precise chiral induction. The product is typically supplied in high purity, ensuring consistent performance in synthetic workflows.
(S)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole structure
199277-80-0 structure
Product Name:(S)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole
CAS No:199277-80-0
MF:C13H18N2O
MW:218.294823169708
CID:66550
PubChem ID:11031319
Update Time:2025-05-21

(S)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

    • (S)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole
    • (S)-2-[4-(1,1-Dimethylethyl)-4,5-dihydro-2-oxazolyl]-6-methylpyridine
    • (4S)-4-tert-butyl-2-(6-methylpyridin-2-yl)-4,5-dihydro-1,3-oxazole
    • 2-[(4S)-4-(TERT-BUTYL)-4,5-DIHYDRO-2-OXAZOLYL]-6-METHYLPYRIDINE
    • AK-88326
    • ANW-67359
    • CTK8C1845
    • KB-166413
    • 2-[(4S)-4-(1,1-DIMETHYLETHYL)-4,5-DIHYDRO-2-OXAZOLYL]-6-METHYLPYRIDINE
    • DTXSID70452618
    • A911300
    • 199277-80-0
    • BS-49671
    • E78019
    • Pyridine, 2-[(4S)-4-(1,1-dimethylethyl)-4,5-dihydro-2-oxazolyl]-6-methyl-
    • 2-[(4S)-4-tert-Butyl-4,5-dihydro-1,3-oxazol-2-yl]-6-methylpyridine
    • AMY13837
    • MFCD11558945
    • MDL: MFCD11558945
    • Inchi: 1S/C13H18N2O/c1-9-6-5-7-10(14-9)12-15-11(8-16-12)13(2,3)4/h5-7,11H,8H2,1-4H3/t11-/m1/s1
    • InChI Key: NHWBZSGKOQHPDW-LLVKDONJSA-N
    • SMILES: O1C(C2C=CC=C(C)N=2)=N[C@H](C1)C(C)(C)C

Computed Properties

  • Exact Mass: 218.14200
  • Monoisotopic Mass: 218.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 34.5Ų

Experimental Properties

  • Density: 1.07
  • Boiling Point: 328.755°C at 760 mmHg
  • PSA: 34.48000
  • LogP: 2.01710

(S)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole Security Information

  • Storage Condition:Sealed in dry,2-8°C

(S)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(S)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A681545-1g
(S)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole
199277-80-0 97%
1g
$382.0 2025-02-26
Alichem
A029190215-1g
(S)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole
199277-80-0 95%
1g
$1300.00 2023-09-02
Chemenu
CM175609-1g
(S)-4-(tert-butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole
199277-80-0 95%
1g
$505 2021-08-05
Ambeed
A681545-100mg
(S)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole
199277-80-0 97%
100mg
$50.0 2025-02-26
Ambeed
A681545-250mg
(S)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole
199277-80-0 97%
250mg
$97.0 2025-02-26
Chemenu
CM175609-250mg
(S)-4-(tert-butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole
199277-80-0 95%
250mg
$180 2023-03-06
Chemenu
CM175609-1g
(S)-4-(tert-butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole
199277-80-0 95%
1g
$529 2023-03-06
eNovation Chemicals LLC
Y1264997-100mg
Pyridine, 2-[(4S)-4-(1,1-dimethylethyl)-4,5-dihydro-2-oxazolyl]-6-methyl-
199277-80-0 97%
100mg
$90 2024-06-07
eNovation Chemicals LLC
Y1264997-250mg
Pyridine, 2-[(4S)-4-(1,1-dimethylethyl)-4,5-dihydro-2-oxazolyl]-6-methyl-
199277-80-0 97%
250mg
$130 2024-06-07
eNovation Chemicals LLC
Y1264997-1g
Pyridine, 2-[(4S)-4-(1,1-dimethylethyl)-4,5-dihydro-2-oxazolyl]-6-methyl-
199277-80-0 97%
1g
$255 2024-06-07

Additional information on (S)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole

Comprehensive Overview of (S)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole (CAS No. 199277-80-0)

The compound (S)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole (CAS No. 199277-80-0) is a chiral oxazoline derivative with significant applications in asymmetric synthesis and pharmaceutical research. Its unique structure, featuring a tert-butyl group and a 6-methylpyridin-2-yl moiety, makes it a valuable building block for designing ligands and catalysts. Researchers and chemists frequently search for this compound due to its role in enantioselective transformations, a hot topic in modern organic chemistry.

In recent years, the demand for chiral auxiliaries and ligands has surged, driven by the pharmaceutical industry's focus on stereoselective drug synthesis. The (S)-enantiomer of this compound is particularly sought after for its ability to induce high enantiomeric excess in catalytic reactions. Users often inquire about its synthetic routes, purification methods, and commercial availability, reflecting the growing interest in precision chemistry.

The 4,5-dihydrooxazole core of this molecule is a versatile scaffold, enabling its use in metal-catalyzed reactions such as hydrogenation and cross-coupling. Its 6-methylpyridin-2-yl substituent enhances coordination properties, making it a candidate for transition metal complexes. These features align with current trends in green chemistry, where efficient and selective catalysts are prioritized to minimize waste.

Analytical techniques like HPLC, NMR, and X-ray crystallography are commonly employed to characterize (S)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole. Questions about its spectral data and chiral purity frequently appear in academic forums, underscoring its importance in quality control. The compound's stability under various conditions is another area of interest, especially for industrial-scale applications.

Beyond catalysis, this compound has potential in material science, particularly in designing chiral polymers and liquid crystals. Its rigid structure and stereochemical properties make it a promising candidate for advanced functional materials. Searches related to its thermal stability and solubility highlight its interdisciplinary relevance.

In summary, (S)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole (CAS No. 199277-80-0) is a multifaceted compound with broad utility in asymmetric synthesis, catalysis, and material science. Its growing prominence in research reflects the broader shift toward sustainable and stereocontrolled chemical processes. As the field evolves, this compound is likely to remain a key player in innovative chemical solutions.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.